Cas no 2137639-28-0 (2-Pyridinamine, 5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)-)

2-Pyridinamine, 5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)-, is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. The compound features a trifluoromethyl group at the 3-position and a 3-fluorophenyl substituent at the 5-position, enhancing its electronic and steric properties. The N-methylamine moiety further contributes to its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural motifs are often associated with improved metabolic stability and lipophilicity, which are critical in drug design. This compound is suitable for use in cross-coupling reactions, medicinal chemistry studies, and the development of novel fluorinated heterocycles. Proper handling under controlled conditions is recommended due to its reactive functional groups.
2-Pyridinamine, 5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)- structure
2137639-28-0 structure
Product name:2-Pyridinamine, 5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)-
CAS No:2137639-28-0
MF:C13H10F4N2
MW:270.225516796112
CID:5269353

2-Pyridinamine, 5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, 5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)-
    • Inchi: 1S/C13H10F4N2/c1-18-12-11(13(15,16)17)6-9(7-19-12)8-3-2-4-10(14)5-8/h2-7H,1H3,(H,18,19)
    • InChI Key: LUUJPQUQGRPDLY-UHFFFAOYSA-N
    • SMILES: C1(NC)=NC=C(C2=CC=CC(F)=C2)C=C1C(F)(F)F

2-Pyridinamine, 5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-359520-0.05g
5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)pyridin-2-amine
2137639-28-0
0.05g
$1188.0 2023-03-07
Enamine
EN300-359520-0.25g
5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)pyridin-2-amine
2137639-28-0
0.25g
$1300.0 2023-03-07
Enamine
EN300-359520-1.0g
5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)pyridin-2-amine
2137639-28-0
1g
$0.0 2023-06-07
Enamine
EN300-359520-2.5g
5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)pyridin-2-amine
2137639-28-0
2.5g
$2771.0 2023-03-07
Enamine
EN300-359520-10.0g
5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)pyridin-2-amine
2137639-28-0
10.0g
$6082.0 2023-03-07
Enamine
EN300-359520-5.0g
5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)pyridin-2-amine
2137639-28-0
5.0g
$4102.0 2023-03-07
Enamine
EN300-359520-0.5g
5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)pyridin-2-amine
2137639-28-0
0.5g
$1357.0 2023-03-07
Enamine
EN300-359520-0.1g
5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)pyridin-2-amine
2137639-28-0
0.1g
$1244.0 2023-03-07

Additional information on 2-Pyridinamine, 5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)-

Research Brief on 2-Pyridinamine, 5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)- (CAS: 2137639-28-0)

The compound 2-Pyridinamine, 5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)- (CAS: 2137639-28-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-Pyridinamine derivatives as potent inhibitors of specific enzymatic pathways. The presence of the trifluoromethyl group and the fluorophenyl moiety in this compound suggests enhanced binding affinity and metabolic stability, making it a promising candidate for further investigation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated significant inhibitory activity against a key enzyme involved in inflammatory pathways. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the enzyme's active site, providing valuable insights for structure-activity relationship (SAR) optimization.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's pharmacokinetic properties. The results indicated favorable oral bioavailability and moderate plasma half-life, suggesting its potential for oral administration in therapeutic settings. However, further in vivo studies are required to assess its safety and efficacy profiles comprehensively.

The synthesis of 2-Pyridinamine, 5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)- has also been a focus of recent research. A novel multi-step synthetic route was reported in Tetrahedron Letters, achieving higher yields and purity compared to previous methods. This advancement is critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's off-target effects and potential toxicity in long-term use are areas that require further exploration. Ongoing research aims to address these issues through structural modifications and targeted delivery systems.

In conclusion, 2-Pyridinamine, 5-(3-fluorophenyl)-N-methyl-3-(trifluoromethyl)- (CAS: 2137639-28-0) represents a compelling area of research in medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a viable candidate for the development of novel therapeutics. Future studies should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline.

Recommend Articles

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue